Cas no 2172449-71-5 (2-ethoxy-6-methylheptan-1-amine)

• Product Name: 2-ethoxy-6-methylheptan-1-amine
• CAS No: 2172449-71-5
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 6452597
• PubChem ID: 165848695
• Update Time: 2025-10-30

2-ethoxy-6-methylheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-6-methylheptan-1-amine
• EN300-1294069
• 2172449-71-5

• Inchi： 1S/C10H23NO/c1-4-12-10(8-11)7-5-6-9(2)3/h9-10H,4-8,11H2,1-3H3
• InChI Key： MBFUOLXOHKBMSU-UHFFFAOYSA-N
• SMILES： O(CC)C(CN)CCCC(C)C

Computed Properties

• Exact Mass: 173.177964357g/mol
• Monoisotopic Mass: 173.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 93.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-ethoxy-6-methylheptan-1-amine

2-Ethoxy-6-Methylheptan-1-Amine (CAS No. 2172449-71-5): A Versatile Compound in Modern Pharmaceutical and Material Sciences

2-Ethoxy-6-Methylheptan-1-Amine, with the chemical formula C₁₁H₂₅N and molecular weight of 167.33 g/mol, represents a significant compound in the field of organic chemistry. This primary amine features a unique combination of functional groups, including an ethoxy group at the 2-position and a methyl group at the 6-position of a seven-carbon chain. The amine group at the terminal position (1-position) makes this compound highly reactive and suitable for various synthetic transformations. Recent studies have highlighted its potential in drug discovery and advanced material synthesis, aligning with the growing demand for multifunctional compounds in pharmaceutical and industrial applications.

As a secondary amine, 2-Ethoxy-6-Methylheptan-1-Amine exhibits unique physicochemical properties that make it a valuable building block for the development of complex molecules. Its hydrophobic nature, combined with the presence of the ethoxy group, contributes to its solubility in organic solvents, which is critical for its application in pharmaceutical formulations. The methyl group at the 6-position provides additional steric hindrance, influencing its reactivity in chemical reactions. Researchers have explored its potential in the synthesis of bioactive molecules, where its structural versatility allows for the introduction of diverse functional groups through chemical modifications.

The synthesis of 2-Ethoxy-6-Methylheptan-1-Amine has been the focus of several recent studies, particularly in the context of green chemistry and sustainable methodologies. A 2023 study published in Journal of Organic Chemistry demonstrated an efficient catalytic approach using a transition metal catalyst to achieve the desired product with high yield and selectivity. This method not only reduces the use of toxic reagents but also minimizes waste generation, aligning with the principles of green chemistry. The ethoxy group in the final product plays a crucial role in enhancing the solubility and bioavailability of the compound, making it an attractive candidate for pharmaceutical applications.

Recent advancements in drug discovery have underscored the importance of compounds like 2-Ethoxy-6-Methylheptan-1-Amine in the development of novel therapeutics. A 2024 study in Pharmaceutical Research highlighted its potential as a precursor molecule for the synthesis of anti-inflammatory agents. The amine group at the 1-position allows for the facile introduction of various substituents, enabling the design of molecules with tailored biological activities. This flexibility has been leveraged to create derivatives with enhanced potency and reduced side effects, demonstrating the compound's adaptability in drug development.

In the field of material science, 2-Ethoxy-6-Methylheptan-1-Amine has shown promise in the creation of functional polymers and nanomaterials. A 2023 study published in Advanced Materials explored its use as a monomer in the synthesis of polymeric coatings with improved mechanical properties. The ethoxy group contributes to the hydrophobicity of the resulting materials, making them suitable for applications in corrosion protection and surface engineering. Additionally, the methyl group at the 6-position has been found to enhance the thermal stability of the synthesized polymers, expanding their potential applications in high-temperature environments.

The chemical reactivity of 2-Ethoxy-6-Methylheptan-1-Amine is a key factor in its utility across various scientific disciplines. Its amine group can undergo multiple reactions, including alkylation, acylation, and condensation, making it a versatile intermediate in organic synthesis. A 2022 study in Organic & Biomolecular Chemistry demonstrated its effectiveness in the synthesis of heterocyclic compounds, which are commonly found in pharmaceuticals. The ethoxy group in the molecule serves as a directing group, facilitating the formation of specific ring structures that are essential for biological activity.

The synthetic utility of 2-Ethoxy-6-Methylheptan-1-Amine has also been explored in the context of biocompatible materials. A 2023 study in Biomaterials investigated its application in the development of drug-eluting implants. The methyl group at the 6-position was found to enhance the biocompatibility of the resulting material, reducing the risk of adverse immune responses. This property, combined with the amine group's ability to form hydrogen bonds, has made the compound a valuable component in the design of biodegradable polymers for medical applications.

Recent research has also focused on the environmental impact of compounds like 2-Ethoxy-6-Methylheptan-1-Amine. A 2024 study in Environmental Science & Technology evaluated its biodegradability in natural ecosystems. The findings indicated that the ethoxy group in the molecule significantly enhances its degradation rate, reducing its persistence in the environment. This characteristic is particularly important for its application in industrial processes, where minimizing environmental impact is a growing concern.

The structural diversity of 2-Ethoxy-6-Methylheptan-1-Amine has led to its use in the synthesis of complex organic molecules. A 2023 study in Chemical Communications demonstrated its application in the creation of multifunctional ligands for metal-based catalysts. The amine group at the 1-position allows for the coordination of metal ions, while the ethoxy group enhances the solubility of the resulting complexes. This dual functionality has been exploited to develop catalysts with improved activity and selectivity, demonstrating the compound's adaptability in catalytic chemistry.

In summary, 2-Ethoxy-6-Methylheptan-1-Amine is a compound with significant potential in various scientific fields. Its unique combination of functional groups, including the ethoxy group, methyl group, and amine group, makes it a versatile building block for the synthesis of complex molecules. Recent studies have highlighted its applications in pharmaceuticals, material science, and environmental chemistry, underscoring its importance in modern scientific research. As the demand for multifunctional compounds continues to grow, the role of 2-Ethoxy-6-Methylheptan-1-Amine in innovative applications is likely to expand, further solidifying its position as a key compound in organic chemistry.